Cas no 26471-56-7 (Benzenamine,ar,ar-dinitro-)

• Product Name: Benzenamine,ar,ar-dinitro-
• CAS No: 26471-56-7
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• CID: 268540
• PubChem ID: 136400
• Update Time: 2025-04-19

Benzenamine,ar,ar-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,ar,ar-dinitro-
• 2,3-dinitroaniline
• Ar,ar-dinitrobenzenamine
• Dinitroanilines
• Dinitroanilines [UN1596] [Poison]
• UN1596
• DTXSID80949347
• Benzenamine,3-dinitro-
• 26471-56-7
• 2,3-Dinitro-anilin
• SCHEMBL17934
• Aniline, 2,3-dinitro-
• NSC 37400
• CGNBQYFXGQHUQP-UHFFFAOYSA-N
• NSC-37400
• Aniline,3-dinitro-
• FT-0632496
• NSC37400
• MFCD00179569
• AS-40335
• AE-641/02454014
• Benzenamine, ar,ar-dinitro-
• 602-03-9
• 2,3-DINITRO-PHENYLAMINE
• AKOS004910290

• Inchi： 1S/C6H5N3O4/c7-4-2-1-3-5(8(10)11)6(4)9(12)13/h1-3H,7H2
• InChI Key： CGNBQYFXGQHUQP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 183.02805
• Monoisotopic Mass: 183.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.586
• Boiling Point: 423.9°Cat760mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.679
• PSA: 89.52